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Technical Support Center: The Ostwald Process

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address low yields
in the Ostwald process for nitric acid synthesis.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

This section addresses common issues encountered during the Ostwald process, providing
potential causes and recommended solutions.

Q1: What are the primary causes of low nitric oxide (NO) yield in the ammonia oxidation stage?

Low yield of nitric oxide (NO) in the first stage is often due to suboptimal reaction conditions or
catalyst issues. Key factors include:

¢ Incorrect Temperature: The catalytic oxidation of ammonia is highly temperature-dependent.
Temperatures that are too low will result in incomplete conversion, while excessively high
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temperatures can promote side reactions that produce nitrogen (N2) and nitrous oxide (N20),
decreasing the selectivity towards NO.[1][2]

e Improper Ammonia to Air/Oxygen Ratio: The stoichiometric ratio of ammonia to oxygen is
crucial. An insufficient amount of oxygen will lead to incomplete ammonia conversion.
Conversely, an excessive amount of air (and thus nitrogen) can lower the reaction
temperature and reduce efficiency. A common industrial ratio is approximately 1 part
ammonia to 10 parts air by volume.[3]

o Catalyst Deactivation: The platinum-rhodium gauze catalyst can lose activity over time due to
poisoning, surface restructuring, or physical damage.[4][5]

Q2: My ammonia oxidation reactor is operating within the correct temperature range, but the
conversion is still low. What should | investigate?

If the temperature is optimal, consider the following potential issues:

 Ammonia Bypassing the Catalyst: Structural problems with the catalyst support basket can
allow a portion of the ammonia-air mixture to bypass the catalyst gauze entirely, leading to a
significant drop in conversion efficiency.[4][5] A visual inspection of the basket during a
shutdown may be necessary to diagnose this issue.[5]

o Catalyst Poisoning: Impurities in the ammonia or air feed can act as catalyst poisons. Iron
contamination is particularly detrimental as it can block active platinum sites and catalyze
undesirable side reactions.[4][5] Reviewing the purity of your feed gases and ensuring
proper filtration is essential.[5][6]

e Poor Gas Mixing: Inadequate mixing of ammonia and air can lead to uneven flow distribution
across the catalyst surface. This can create localized "hot spots” or areas of suboptimal
reactant concentrations, reducing overall yield.[2][4]

Q3: I'm observing a higher-than-expected concentration of nitrous oxide (N20O) in my product
stream. What is the likely cause?

Increased N20 formation is typically a sign of issues in the ammonia oxidation reactor. Possible
causes include:
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o Suboptimal Reaction Temperature: Lower temperatures in the catalytic converter can favor
the formation of N2O over NO.[2]

» Catalyst Deactivation or Contamination: A deactivated or contaminated catalyst can alter the
reaction selectivity, leading to higher N20O production.[4]

» Uneven Temperature Distribution: Inconsistent temperatures across the catalyst gauze can
result in some areas operating at conditions that promote N20O formation.[4]

Q4: The efficiency of my absorption tower is low, resulting in high NOx emissions in the tail gas.
How can | troubleshoot this?

Low absorption efficiency is a common problem that leads to reduced nitric acid yield and
increased environmental emissions.[7] Key troubleshooting steps include:

e Check Water Flow Rate and Temperature: Insufficient water flow to the absorption tower will
result in incomplete absorption of nitrogen dioxide (NO2z). The absorption process is also
more efficient at lower temperatures.

e Monitor Gas Flow Rate: High gas throughput can reduce the residence time of the NOx
gases in the absorption column, not allowing sufficient time for absorption.

 Inspect for Leaks: Faulty equipment, such as compressors or pumps, can lead to lower
operating pressures and leaks, which decrease the efficiency of the absorption process.[1]

 Verify Acid Concentration Profile: In industrial settings, taking measurements of the acid
concentration at different points in the tower can help identify operational problems. For
instance, an incorrect water feed can significantly disrupt the concentration profile.

Q5: My final nitric acid concentration is below the expected 60-68%. What could be the issue?

Producing nitric acid with a concentration below the target range is often linked to the
absorption stage. Potential causes include:

o Excessive Water in the Absorption Tower: An oversupply of water will lead to a more dilute
nitric acid product.
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e Low Inlet NO2 Concentration: If the preceding oxidation steps are inefficient, the
concentration of NOz entering the absorption tower will be lower, resulting in a weaker acid.

» High Temperature in the Absorption Column: The reaction between NO2 and water is
exothermic. If the cooling system for the absorber is not functioning correctly, the higher
temperature will reduce absorption efficiency and lead to a lower acid concentration.

Quantitative Data Summary

The following tables provide key quantitative parameters for the different stages of the Ostwald
process. These values represent typical ranges found in industrial and laboratory settings and
should be used as a guide for optimization and troubleshooting.

Table 1: Ammonia Oxidation Stage - Operating Parameters

Parameter Typical Range Unit Notes

Optimal range for high

Temperature 800 - 950 °C .
NO selectivity.[8]
Higher pressure can
Pressure 4-10 atm increase reaction rate.
[3]
) With air as the
NHs in Feed Gas 9-11 % by volume )
oxidant.
Ensures excess
NHs:Air Ratio 1:10 by volume oxygen for complete
conversion.[3]
) ) Typically a 90:10
Catalyst Platinum-Rhodium -

Pt:Rh gauze.[9]

Table 2: NO Oxidation and Absorption Stage - Operating Parameters
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Parameter Typical Value Unit Notes

o Lower temperatures
NO Oxidation o
~50 °C favor the oxidation of

Temperature
NO to NO2.[10]

] Higher pressure
Absorption Tower

7-12 atm improves absorption
Pressure o
efficiency.
] ) This is the azeotropic
Final Acid ] ) )
] 60 - 68 % by weight concentration with
Concentration
water.

Experimental Protocols

This section provides an overview of methodologies for key experiments related to the
Ostwolwald process.

Protocol 1: Laboratory-Scale Ammonia Oxidation

This protocol describes a general procedure for the catalytic oxidation of ammonia in a
laboratory setting.

1. Materials and Equipment:

e Quartz or ceramic reactor tube

e Tube furnace with temperature controller

e Platinum-Rhodium (90:10) gauze catalyst

e Mass flow controllers for ammonia, air (or oxygen), and an inert gas (e.g., nitrogen)
e Gas mixing chamber

o Condenser to cool reaction products

e Gas analysis system (e.g., chemiluminescence NOx analyzer)

o Appropriate safety equipment (fume hood, gas detectors)

2. Procedure:

o Place the Pt-Rh gauze catalyst in the center of the reactor tube, ensuring it is securely
positioned.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://byjus.com/jee/ostwald-process/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8181684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Assemble the reactor system within the tube furnace and connect all gas lines.

e Purge the system with an inert gas, such as nitrogen, to remove any residual air and
moisture.

e Heat the furnace to the desired reaction temperature (e.g., 850 °C).

e Once the temperature has stabilized, introduce the reactant gases (ammonia and air) at the
desired ratio using the mass flow controllers. The gases should be pre-mixed before entering
the reactor.

e Pass the product gas stream through a condenser to cool it and separate any water formed
during the reaction.

e Analyze the composition of the dry product gas stream using a NOx analyzer to determine
the concentrations of NO, NO2z, and unreacted NHs.

o Calculate the ammonia conversion and the selectivity to nitric oxide.

 After the experiment, stop the flow of reactant gases and cool the reactor to room
temperature under an inert gas flow.

Protocol 2: Analysis of NOx in Gas Stream by
Chemiluminescence

This protocol outlines the principle and a generalized procedure for quantifying NOx (NO and
NOz2) in a gas sample using a chemiluminescence analyzer.

1. Principle: This method is based on the reaction between nitric oxide (NO) and ozone (Os),
which produces an electronically excited nitrogen dioxide (NOz) molecule.[11] As the excited
NO: decays to its ground state, it emits light (chemiluminescence) at a specific wavelength.
The intensity of this light is directly proportional to the NO concentration in the sample.[11][12]
To measure total NOx (NO + NO2), the sample gas is first passed through a converter (typically
heated molybdenum or stainless steel) that reduces NOz to NO.[13] The NOz concentration is
then determined by subtracting the NO concentration from the total NOx concentration.[13]

2. Equipment:

e Chemiluminescence NOx analyzer
e Zero air or nitrogen gas for baseline measurements
 Certified calibration gas standards for NO and NO2
o Sample pump and particulate filter

3. Procedure:
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e Warm-up and Calibration:

e Turn on the NOx analyzer and allow it to warm up and stabilize according to the
manufacturer's instructions.

o Perform a zero calibration by introducing zero air or high-purity nitrogen to the analyzer.

o Perform a span calibration using a certified NO or NO2z standard gas of a known
concentration. Adjust the analyzer's response to match the concentration of the calibration
gas.

e Sample Measurement:

o Draw the gas sample from the Ostwald process stream through a particulate filter and into
the analyzer using the sample pump.

o The analyzer will automatically cycle between measuring NO (bypassing the converter) and
total NOx (passing through the converter).

o Record the concentrations of NO and NOx provided by the instrument. The analyzer's
software will typically calculate and display the NO2z concentration as well.

» Data Analysis:

» Use the recorded concentrations to calculate the ammonia conversion and selectivity for
your experiment.

» Periodically re-check the zero and span calibrations to ensure the accuracy of the
measurements.

Visualizations
Logical Flow for Troubleshooting Low Yield

The following diagram illustrates a logical workflow for diagnosing the root cause of low yields
in the Ostwald process.
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Caption: Troubleshooting workflow for low yields in the Ostwald process.

Experimental Workflow for Catalyst Performance
Evaluation

This diagram outlines the experimental steps for evaluating the performance of a catalyst in the

ammonia oxidation stage.
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Caption: Experimental workflow for catalyst performance testing.
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Key Reactions in the Ostwald Process

This diagram illustrates the sequence of the main chemical reactions that constitute the
Ostwald process.
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Caption: Main reaction stages of the Ostwald process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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